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Compound of Interest

Compound Name: Formyl chloride

Cat. No.: B3050398

CAS Number: 2565-30-2 IUPAC Name: Methanoyl chloride

Abstract

Formyl chloride (HCOCI), the simplest acyl chloride, is a highly reactive and unstable
chemical intermediate of significant interest in organic synthesis. Its primary utility lies in its
potent formylating capability, enabling the introduction of a formyl group (-CHO) into various
organic substrates. This technical guide provides an in-depth overview of formyl chloride,
tailored for researchers, scientists, and professionals in drug development. The document
covers its chemical identity, physicochemical properties, synthesis, key reactions with a focus
on the Gattermann-Koch reaction, its role in pharmaceutical manufacturing, and essential
safety and handling protocols.

Chemical Identity and Physicochemical Properties

Formyl chloride is a colorless, pungent gas at room temperature. Due to its inherent
instability, it is typically generated in situ for immediate consumption in chemical reactions.[1] It
readily decomposes into carbon monoxide (CO) and hydrogen chloride (HCI).[2]

Table 1: Physicochemical Properties of Formyl Chloride
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Property Value Reference(s)
CAS Number 2565-30-2 [31[4]

IUPAC Name Methanoyl chloride N/A

Molecular Formula CHCIO [31[4]
Molecular Weight 64.47 g/mol [5]

Boiling Point 46.4 °C at 760 mmHg (6171

Density 1.199 g/cm3 [61[7]

Vapor Pressure 350 mmHg at 25 °C [6][7]

InChi Key GFAUNYMRSKVDJL- 8]
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Canonical SMILES C(=0)CI [5]

Synthesis of Formyl Chloride

The high reactivity and instability of formyl chloride necessitate its preparation immediately
prior to use. The most common laboratory-scale synthesis involves the reaction of formic acid
with a chlorinating agent, such as thionyl chloride (SOCI2).

Experimental Protocol: Synthesis from Formic Acid and
Thionyl Chloride

This protocol outlines a general procedure for the generation of formyl chloride for immediate
use in a subsequent reaction.

Materials:
¢ Anhydrous formic acid
e Thionyl chloride (SOCI2)

e Anhydrous reaction solvent (e.g., dichloromethane, diethyl ether)
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o Dry glassware under an inert atmosphere (e.g., nitrogen or argon)
Procedure:

o Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, and a reflux condenser connected to a gas outlet (bubbler or trap). Maintain
a positive pressure of an inert gas.

¢ In the flask, dissolve anhydrous formic acid in the chosen anhydrous solvent.
e Cool the solution in an ice bath (0 °C).

o Slowly add thionyl chloride dropwise from the dropping funnel to the stirred formic acid
solution. The molar ratio of thionyl chloride to formic acid is typically 1.1:1 to ensure complete
conversion.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then gently reflux for 1-2 hours, or until the evolution of sulfur dioxide (SO2) and hydrogen
chloride (HCI) gases ceases.[9][10]

e The resulting solution containing formyl chloride is then used directly for the subsequent
reaction step.

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution of
toxic gases (SOz and HCI).

Key Reactions and Applications

The primary application of formyl chloride is as a formylating agent. Its high electrophilicity
makes it reactive towards a wide range of nucleophiles.

The Gattermann-Koch Reaction

A cornerstone of aromatic chemistry, the Gattermann-Koch reaction utilizes formyl chloride
(generated in situ from carbon monoxide and hydrogen chloride) to introduce a formyl group
onto aromatic rings, yielding aromatic aldehydes. This reaction is typically catalyzed by a Lewis
acid, such as aluminum chloride (AICI3), often with a co-catalyst like cuprous chloride (CuCl).[1]
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Figure 1: Gattermann-Koch Reaction Workflow.

Reactions with Other Nucleophiles

Formyl chloride reacts readily with various nucleophiles, including alcohols to form formates
and amines to form formamides. These reactions are typically rapid and exothermic.

Role in Drug Development and Pharmaceutical
Synthesis

Acyl chlorides, including formyl chloride, are important intermediates in the pharmaceutical
industry.[11] The formyl group is a key functional group in many biologically active molecules.
While the direct use of isolated formyl chloride in large-scale pharmaceutical manufacturing is
limited due to its instability, the principles of its reactivity are widely applied. Formylation
reactions are crucial for the synthesis of various pharmaceutical intermediates and active
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pharmaceutical ingredients (APIs). Aromatic aldehydes, the products of the Gattermann-Koch
reaction, are precursors to a wide range of pharmaceuticals, including certain antibiotics and

cardiovascular drugs.

Spectroscopic Data

The characterization of the transient formyl chloride molecule has been achieved through
various spectroscopic methods.

Table 2: Spectroscopic Data for Formyl Chloride

Technique Key Observables Reference(s)

A single peak for the formyl

1H NMR
proton.
Strong C=0 stretching
IR Spectroscopy ] ) [8][12]
vibration.
Molecular ion peak
Mass Spectrometry corresponding to its molecular [13]

weight.

Atmospheric Chemistry

Formyl chloride is recognized as a product in the atmospheric degradation of several
chlorinated hydrocarbons, such as vinyl chloride.[14][15] Its atmospheric fate is primarily
determined by photolysis and reaction with hydroxyl (OH) radicals and chlorine (Cl) atoms.[16]
The atmospheric lifetime of formyl chloride is estimated to be between 18 and 21 days.[16]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2565302&Mask=800
https://www.researchgate.net/figure/Experimental-IR-liquid-film-spectrum-top-and-simulated-IR-spectra-of-2-furoyl-chloride_fig8_315976491
https://webbook.nist.gov/cgi/inchi?ID=C2565302&Mask=20
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750551/
https://ww2.arb.ca.gov/sites/default/files/classic/toxics/id/summary/vinyl_a.pdf
https://www.researchgate.net/publication/351325767_Atmospheric_fate_of_Formyl_Chloride_and_mechanisms_of_the_gas-phase_reactions_with_OH_radicals_and_Cl_atoms
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://www.researchgate.net/publication/351325767_Atmospheric_fate_of_Formyl_Chloride_and_mechanisms_of_the_gas-phase_reactions_with_OH_radicals_and_Cl_atoms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Chlorinated Hydrocarbons . .
(e.g., Vinyl Chloride) OH Radical @ Photolysis (hv)

Atmospheric Oxidation

A4 Y

> Formyl Chloride (HCOCI) [€--------—-—--

Click to download full resolution via product page

Figure 2: Atmospheric Degradation Pathway of Formyl Chloride.

Safety and Handling

Formyl chloride is a hazardous substance that requires strict safety precautions.

o General Handling: All manipulations should be carried out in a well-ventilated chemical fume
hood.[17][18]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
face shield, chemical-resistant gloves, and a lab coat.[19][20]

 Inhalation: Avoid inhaling the gas. In case of exposure, move to fresh air immediately and
seek medical attention.[17]

o Skin and Eye Contact: Formyl chloride is corrosive. In case of contact, immediately flush
the affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[17]

o Accidental Release: In case of a leak, evacuate the area and ensure adequate ventilation
before cleanup. Use appropriate personal protective equipment during cleanup.[18]

Conclusion
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Formyl chloride, despite its instability, remains a valuable reagent in organic synthesis,
particularly for the formylation of aromatic compounds. Its in situ generation and immediate use
are standard practices that mitigate the risks associated with its handling. A thorough
understanding of its properties, synthesis, and reactivity is crucial for its safe and effective
application in research and development, including the synthesis of pharmaceutical
intermediates. Researchers and drug development professionals can leverage the unique
reactivity of this small molecule to construct complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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